Cas no 1359656-87-3 (Methyl 5,5-difluoropiperidine-3-carboxylate hydrochloride)

• Product Name: Methyl 5,5-difluoropiperidine-3-carboxylate hydrochloride
• CAS No: 1359656-87-3
• MF: C₇H₁₂ClF₂NO₂
• MW: 215.62548828125
• MDL: MFCD20261414
• CID: 2093824
• PubChem ID: 91663853
• Update Time: 2025-06-23

Methyl 5,5-difluoropiperidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 5,5-difluoropiperidine-3-carboxylate hydrochloride
• Methyl 5,5-difluoro-3-piperidinecarboxylate hydrochloride
• MFCD20261414
• methyl 5,5-difluoropiperidine-3-carboxylate;hydrochloride
• SB11295
• AKOS025290686
• P12739
• Methyl 5,?5-?difluoro-?3-?piperidinecarboxylat?e hydrochloride
• methyl5,5-difluoropiperidine-3-carboxylateHydrochloride
• SCHEMBL18980943
• VADFVHAAPLASEX-UHFFFAOYSA-N
• CS-W001426
• EN300-1722462
• Z3244521583
• 1359656-87-3
• AS-51465
• METHYL 5,5-DIFLUOROPIPERIDINE-3-CARBOXYLATE HCL
• 861-230-2
• JEC65687

• MDL： MFCD20261414
• Inchi： 1S/C7H11F2NO2.ClH/c1-12-6(11)5-2-7(8,9)4-10-3-5;/h5,10H,2-4H2,1H3;1H
• InChI Key： VADFVHAAPLASEX-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNCC(C(=O)OC)C1)F

Computed Properties

• Exact Mass: 215.0524626g/mol
• Monoisotopic Mass: 215.0524626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Methyl 5,5-difluoropiperidine-3-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 5,5-difluoropiperidine-3-carboxylate hydrochloride

Methyl 5,5-difluoropiperidine-3-carboxylate hydrochloride (CAS No. 1359656-87-3): A Comprehensive Overview

Methyl 5,5-difluoropiperidine-3-carboxylate hydrochloride (CAS No. 1359656-87-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis of various pharmacologically active molecules. The presence of fluorine atoms and the piperidine ring in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in drug development.

The chemical structure of Methyl 5,5-difluoropiperidine-3-carboxylate hydrochloride consists of a piperidine core substituted with two fluorine atoms at the 5-position and a carboxylate group at the 3-position, which is further methylated. This configuration not only enhances its reactivity but also contributes to its stability under various chemical conditions. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, making it more suitable for formulation and administration in pharmaceutical applications.

In recent years, the demand for fluorinated compounds in drug discovery has surged due to their ability to modulate metabolic pathways and improve drug efficacy. The fluorine atoms in Methyl 5,5-difluoropiperidine-3-carboxylate hydrochloride can influence the electronic properties of adjacent functional groups, leading to enhanced binding affinity and selectivity. This feature has been leveraged in the design of novel therapeutic agents targeting various diseases, including oncology and infectious disorders.

One of the most compelling aspects of Methyl 5,5-difluoropiperidine-3-carboxylate hydrochloride is its utility as a building block in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel inhibitors of enzymes involved in cancer progression. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against kinases, which are critical targets in oncology therapy. The introduction of fluorine atoms has been particularly effective in enhancing the bioavailability and metabolic stability of these inhibitors.

The pharmaceutical industry has also explored the use of Methyl 5,5-difluoropiperidine-3-carboxylate hydrochloride in the development of antibiotics and antiviral agents. The unique structural motif present in this compound allows for interactions with biological targets that are not accessible by non-fluorinated analogs. This has led to the discovery of several lead compounds with promising therapeutic potential. Additionally, the hydrochloride salt form has been found to improve the pharmacokinetic properties of these drugs, ensuring better absorption and distribution within the body.

Advances in synthetic methodologies have further expanded the applications of Methyl 5,5-difluoropiperidine-3-carboxylate hydrochloride. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks incorporating this compound as a key intermediate. These methods have not only improved yield but also reduced reaction times, making drug development more cost-effective and sustainable.

The safety profile of Methyl 5,5-difluoropiperidine-3-carboxylate hydrochloride has been thoroughly evaluated through preclinical studies. These investigations have demonstrated that the compound is well-tolerated at relevant doses and does not exhibit significant toxicity or side effects. However, as with any pharmaceutical intermediate, careful handling and appropriate safety measures are essential during its synthesis and handling to ensure worker safety and environmental protection.

The future prospects for Methyl 5,5-difluoropiperidine-3-carboxylate hydrochloride are promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing its synthetic pathways. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of next-generation pharmaceuticals that address unmet medical needs.